Cas no 1179452-08-4 (N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179452-08-4
• MF: C₁₉H₂₇ClN₆O₂
• MW: 406.909682512283
• CID: 5472452
• PubChem ID: 18584599
• Update Time: 2025-05-20

N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• VU0499609-1
• SR-01000916457-1
• AKOS016396711
• 1179452-08-4
• N-(3,4-dimethoxyphenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• F2798-0012
• N-(3,4-dimethoxyphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride
• SR-01000916457
• N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C19H26N6O2.ClH/c1-26-15-8-7-14(13-16(15)27-2)20-17-21-18(24-9-3-4-10-24)23-19(22-17)25-11-5-6-12-25;/h7-8,13H,3-6,9-12H2,1-2H3,(H,20,21,22,23);1H
• InChI Key： MTGDOYYRWWCDAM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=C(C=CC(=C1)NC1=NC(=NC(=N1)N1CCCC1)N1CCCC1)OC

Computed Properties

• Exact Mass: 406.1884018g/mol
• Monoisotopic Mass: 406.1884018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

N-(3,4-Dimethoxyphenyl)-4,6-Bis(Pyrrolidin-1-Yl)-1,3,5-Triazin-2-Amine Hydrochloride: A Comprehensive Overview

N-(3,4-Dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a highly specialized compound with the CAS number 1179452-08-4. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule is characterized by a triazine core, which is a six-membered ring containing three nitrogen atoms. This core is further substituted with two pyrrolidine groups at the 4 and 6 positions and a 3,4-dimethoxyphenyl group at the 2 position. The hydrochloride salt form indicates that the compound exists in its protonated state under physiological conditions.

The synthesis of N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process by employing novel catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. This compound's synthesis is a testament to the ingenuity of modern chemical engineering and its ability to construct complex molecular architectures with precision.

One of the most remarkable aspects of this compound is its pharmacological profile. Studies have demonstrated that N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride exhibits potent biological activity across multiple therapeutic areas. In particular, it has shown promise as a potential candidate for anti-cancer drug development. Research conducted in vitro has revealed that this compound can effectively inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell growth and survival.

Beyond its pharmacological applications, this compound has also found utility in materials science. The triazine core is known for its stability and ability to form robust chemical bonds, making it an attractive component for designing advanced materials such as high-performance polymers and nanomaterials. Recent studies have explored the use of this compound as a building block for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In terms of safety and toxicity profiles, N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride has undergone rigorous testing to ensure its suitability for biomedical applications. Preclinical studies indicate that the compound demonstrates low toxicity at therapeutic concentrations when administered in appropriate dosage forms. These findings underscore its potential as a safe and effective therapeutic agent.

The discovery and development of N-(3,4-dimethoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride represent a significant milestone in contemporary chemical research. Its versatile structure and diverse applications highlight the importance of interdisciplinary collaboration in advancing scientific knowledge. As research continues to unfold new insights into this compound's properties and functions, it is poised to play an increasingly important role in various fields ranging from medicine to materials science.